Arginine glutamate

• CAS No.: 4320-30-3
• Product Name: Arginine glutamate
• Molecular Formula: C11H23N5O6
• Molecular Weight: 321.33 g/mol
• IUPAC Name: (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;(2S)-2-aminopentanedioic acid
• Standard InChI: InChI=1S/C6H14N4O2.C5H9NO4/c7-4(5(11)12)2-1-3-10-6(8)9;6-3(5(9)10)1-2-4(7)8/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);3H,1-2,6H2,(H,7,8)(H,9,10)/t4-;3-/m00/s1
• Standard InChIKey: RVEWUBJVAHOGKA-WOYAITHZSA-N
• Isomeric SMILES: C(C[C@@H](C(=O)O)N)CN=C(N)N.C(CC(=O)O)[C@@H](C(=O)O)N
• SMILES: C(CC(C(=O)O)N)CN=C(N)N.C(CC(=O)O)C(C(=O)O)N
• Canonical SMILES: C(CC(C(=O)O)N)CN=C(N)N.C(CC(=O)O)C(C(=O)O)N
• Appearance: Solid powder
• Description: Arginine glutamate is a glutamic acid derivative.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Arginine glutamate; Argimate; Modumate; NCI-C02120; NSC 122009; NSC-122009; NSC122009
• Reference: 1: Wang J, Zheng H, Wang K, Wang Z, Ding Y. Population pharmacokinetics of arginine glutamate in healthy Chinese volunteers. Xenobiotica. 2018 Aug;48(8):809-817. doi: 10.1080/00498254.2017.1370745. Epub 2017 Sep 19. PubMed PMID: 28925806.; 2: Kheddo P, Bramham JE, Dearman RJ, Uddin S, van der Walle CF, Golovanov AP. Investigating Liquid-Liquid Phase Separation of a Monoclonal Antibody Using Solution-State NMR Spectroscopy: Effect of Arg·Glu and Arg·HCl. Mol Pharm. 2017 Aug 7;14(8):2852-2860. doi: 10.1021/acs.molpharmaceut.7b00418. Epub 2017 Jun 28. PubMed PMID: 28614662.; 3: Yu A, Alberstein R, Thomas A, Zimmet A, Grey R, Mayer ML, Lau AY. Molecular lock regulates binding of glycine to a primitive NMDA receptor. Proc Natl Acad Sci U S A. 2016 Nov 1;113(44):E6786-E6795. Epub 2016 Oct 17. PubMed PMID: 27791085; PubMed Central PMCID: PMC5098608.; 4: Kheddo P, Cliff MJ, Uddin S, van der Walle CF, Golovanov AP. Characterizing monoclonal antibody formulations in arginine glutamate solutions using (1)H NMR spectroscopy. MAbs. 2016 Oct;8(7):1245-1258. Epub 2016 Aug 11. PubMed PMID: 27589351; PubMed Central PMCID: PMC5058632.; 5: Zhang J, Frey V, Corcoran M, Zhang-van Enk J, Subramony JA. Influence of Arginine Salts on the Thermal Stability and Aggregation Kinetics of Monoclonal Antibody: Dominant Role of Anions. Mol Pharm. 2016 Oct 3;13(10):3362-3369. Epub 2016 Aug 31. PubMed PMID: 27541006.; 6: Yuwen T, Xue Y, Skrynnikov NR. Role of Electrostatic Interactions in Binding of Peptides and Intrinsically Disordered Proteins to Their Folded Targets: 2. The Model of Encounter Complex Involving the Double Mutant of the c-Crk N-SH3 Domain and Peptide Sos. Biochemistry. 2016 Mar 29;55(12):1784-800. doi: 10.1021/acs.biochem.5b01283. Epub 2016 Mar 14. PubMed PMID: 26910732.; 7: Kheddo P, Golovanov AP, Mellody KT, Uddin S, van der Walle CF, Dearman RJ. The effects of arginine glutamate, a promising excipient for protein formulation, on cell viability: Comparisons with NaCl. Toxicol In Vitro. 2016 Jun;33:88-98. doi: 10.1016/j.tiv.2016.02.002. Epub 2016 Feb 10. PubMed PMID: 26873863; PubMed Central PMCID: PMC4837223.; 8: Shmarakov IO, Marchyshak TV, Borschovetska VL, Marchenko MM, Tkachuk ZY. HEPATOPROTECTIVE ACTIVITY OF EXOGENOUS RNA. Ukr Biochem J. 2015 Jul-Aug;87(4):37-44. PubMed PMID: 26547962.; 9: Vener MV, Odinokov AV, Wehmeyer C, Sebastiani D. The structure and IR signatures of the arginine-glutamate salt bridge. Insights from the classical MD simulations. J Chem Phys. 2015 Jun 7;142(21):215106. doi: 10.1063/1.4922165. PubMed PMID: 26049530.; 10: Liu TW, Chen J, Burgess L, Wilson BC, Zheng G, Zhan L, Liu WK, Ha BY. Activation kinetics of zipper molecular beacons. J Phys Chem B. 2015 Jan 8;119(1):44-53. doi: 10.1021/jp5086813. Epub 2014 Dec 18. PubMed PMID: 25474619.; 11: Oleshchuk OM. [The impact of modulators of nitric oxide synthesis on biochemical indices of liver in rats]. Fiziol Zh. 2014;60(2):57-62. Ukrainian. PubMed PMID: 25007522.; 12: Kheddo P, Tracka M, Armer J, Dearman RJ, Uddin S, van der Walle CF, Golovanov AP. The effect of arginine glutamate on the stability of monoclonal antibodies in solution. Int J Pharm. 2014 Oct 1;473(1-2):126-33. doi: 10.1016/j.ijpharm.2014.06.053. Epub 2014 Jun 30. PubMed PMID: 24992318; PubMed Central PMCID: PMC4162492.; 13: Vinés ED, Speziali CD, Heinrichs DE. Demonstration of the functional role of conserved Glu-Arg residues in the Staphylococcus aureus ferrichrome transporter. Biometals. 2014 Feb;27(1):143-53. doi: 10.1007/s10534-013-9695-2. Epub 2013 Dec 22. PubMed PMID: 24362930.; 14: Khalin I, Kocherga G. Arginine glutamate improves healing of radiation-induced skin ulcers in guinea pigs. Int J Radiat Biol. 2013 Dec;89(12):1108-15. doi: 10.3109/09553002.2013.817698. Epub 2013 Jul 15. PubMed PMID: 23786463.; 15: White AD, Keefe AJ, Ella-Menye JR, Nowinski AK, Shao Q, Pfaendtner J, Jiang S. Free energy of solvated salt bridges: a simulation and experimental study. J Phys Chem B. 2013 Jun 20;117(24):7254-9. doi: 10.1021/jp4024469. Epub 2013 Jun 11. PubMed PMID: 23697872.; 16: Sunku K, de Groot HJ, Pandit A. Insights into the photoprotective switch of the major light-harvesting complex II (LHCII): a preserved core of arginine-glutamate interlocked helices complemented by adjustable loops. J Biol Chem. 2013 Jul 5;288(27):19796-804. doi: 10.1074/jbc.M113.456111. Epub 2013 Apr 29. PubMed PMID: 23629658; PubMed Central PMCID: PMC3707683.; 17: Kumar P, Chimenti MS, Pemble H, Schönichen A, Thompson O, Jacobson MP, Wittmann T. Multisite phosphorylation disrupts arginine-glutamate salt bridge networks required for binding of cytoplasmic linker-associated protein 2 (CLASP2) to end-binding protein 1 (EB1). J Biol Chem. 2012 May 18;287(21):17050-64. doi: 10.1074/jbc.M111.316661. Epub 2012 Mar 29. PubMed PMID: 22467876; PubMed Central PMCID: PMC3366819.; 18: Hong Z, Ahmed Z, Asher SA. Circular dichroism and ultraviolet resonance Raman indicate little Arg-Glu side chain α-helix peptide stabilization. J Phys Chem B. 2011 Apr 14;115(14):4234-43. doi: 10.1021/jp112238q. Epub 2011 Mar 22. PubMed PMID: 21425805; PubMed Central PMCID: PMC3074482.; 19: Wei Y, Ji Y, Xiao L, Lin Q, Ji J. Different complex surfaces of polyethyleneglycol (PEG) and REDV ligand to enhance the endothelial cells selectivity over smooth muscle cells. Colloids Surf B Biointerfaces. 2011 Jun 1;84(2):369-78. doi: 10.1016/j.colsurfb.2011.01.028. Epub 2011 Feb 3. PubMed PMID: 21333506.; 20: Hryb VA. [Combination of antioxidants and a hepatoprotector in the treatment of patients with diabetic distal symmetric polyneuropathy]. Lik Sprava. 2010 Apr-Jun;(3-4):68-79. Ukrainian. PubMed PMID: 21268294.
• PubChem Compound: 165268
• Last Modified: Nov 11 2021